Cas no 89728-45-0 (4-Chloro-6-isopropoxypyrimidin-2-amine)

4-Chloro-6-isopropoxypyrimidin-2-amine structure
89728-45-0 structure
Product Name:4-Chloro-6-isopropoxypyrimidin-2-amine
CAS No:89728-45-0
MF:C7H10ClN3O
MW:187.626800060272
MDL:MFCD13188598
CID:1073698
PubChem ID:45791262
Update Time:2025-04-20

4-Chloro-6-isopropoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-isopropoxypyrimidin-2-amine
    • 4-chloro-6-propan-2-yloxypyrimidin-2-amine
    • 4-chloro-6-(propan-2-yloxy)pyrimidin-2-amine
    • AKOS005173687
    • FT-0683534
    • 89728-45-0
    • LS-03839
    • 4-Chloro-6-[(propan-2-yl)oxy]pyrimidin-2-amine
    • SCHEMBL14719221
    • 4-chloro-6-isopropoxy-2-pyrimidinamine
    • CS-0330475
    • DTXSID30672496
    • SB55665
    • ALBB-012295
    • 4-chloro-6-isopropoxy-2-pyrimidinamine(SALTDATA: FREE)
    • 2-pyrimidinamine, 4-chloro-6-(1-methylethoxy)-
    • MDL： MFCD13188598
    • Inchi： 1S/C7H10ClN3O/c1-4(2)12-6-3-5(8)10-7(9)11-6/h3-4H,1-2H3,(H2,9,10,11)
    • InChI Key： ARASNEQOASNLGD-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC(N)=N1)OC(C)C

Computed Properties

  • Exact Mass: 187.0512396g/mol
  • Monoisotopic Mass: 187.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61Ų

4-Chloro-6-isopropoxypyrimidin-2-amine Security Information

  • HazardClass：IRRITANT

4-Chloro-6-isopropoxypyrimidin-2-amine Pricemore >>

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Chemenu
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A2B Chem LLC
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